Cas no 1131-08-4 (1-(1-benzothiophen-3-yl)propan-2-one)

• Product Name: 1-(1-benzothiophen-3-yl)propan-2-one
• CAS No: 1131-08-4
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 3267743
• PubChem ID: 12861778
• Update Time: 2025-06-15

1-(1-benzothiophen-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-PROPANONE, 1-BENZO[B]THIEN-3-YL-
• 1-(benzo[b]thiophen-3-yl)propan-2-one
• 1-(1-benzothiophen-3-yl)propan-2-one
• 1131-08-4
• AKOS013048952
• EN300-1857694
• benzo[b]thien-3-ylacetone
• SCHEMBL12174999

• Inchi： 1S/C11H10OS/c1-8(12)6-9-7-13-11-5-3-2-4-10(9)11/h2-5,7H,6H2,1H3
• InChI Key： JITNUEBWHPLVPV-UHFFFAOYSA-N
• SMILES： C(C1=CSC2=CC=CC=C21)C(=O)C

Computed Properties

• Exact Mass: 190.04523611Da
• Monoisotopic Mass: 190.04523611Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophen-3-yl)propan-2-one

Comprehensive Overview of 1-(1-Benzothiophen-3-yl)propan-2-one (CAS No. 1131-08-4): Properties, Applications, and Industry Insights

1-(1-Benzothiophen-3-yl)propan-2-one, with the CAS number 1131-08-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ketone derivative, featuring a benzothiophene core, is widely studied for its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "benzothiophene derivatives synthesis" or "1131-08-4 applications," reflecting its relevance in modern chemistry.

The molecular structure of 1-(1-benzothiophen-3-yl)propan-2-one combines a propan-2-one moiety with a benzothiophene ring, offering versatile reactivity. This combination makes it a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery. Recent trends show growing interest in "heterocyclic compounds in drug design" and "CAS 1131-08-4 solubility," highlighting its role in developing bioactive agents. Its thermal stability and solubility profile are often discussed in academic forums.

In the pharmaceutical sector, 1-(1-benzothiophen-3-yl)propan-2-one serves as a precursor for compounds with potential therapeutic effects. Searches for "benzothiophene-based pharmaceuticals" or "1131-08-4 safety data" indicate user concerns about its practical use. The compound's compatibility with green chemistry principles is another hot topic, aligning with the demand for sustainable synthetic routes. Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, as queried in "CAS 1131-08-4 analysis methods."

From a commercial perspective, suppliers and manufacturers often list 1-(1-benzothiophen-3-yl)propan-2-one under alternative names such as "3-(2-oxopropyl)benzothiophene." Market analyses reveal increasing demand for high-purity batches, driven by R&D investments. Environmental considerations, such as biodegradability and eco-friendly synthesis, are frequently raised in discussions about CAS 1131-08-4, reflecting broader industry shifts toward sustainability.

Future research directions for 1-(1-benzothiophen-3-yl)propan-2-one may explore its utility in advanced materials, such as organic semiconductors or catalysts. Queries like "benzothiophene derivatives in electronics" suggest emerging applications beyond traditional chemistry. Collaborative studies between academia and industry could further unlock its potential, addressing gaps identified in "1131-08-4 patent literature" searches.

In summary, 1-(1-benzothiophen-3-yl)propan-2-one (CAS 1131-08-4) represents a multifaceted compound with expanding scientific and industrial relevance. Its integration into cutting-edge research underscores the importance of understanding its properties, as evidenced by frequent searches for "benzothiophene ketone reactivity" and "1131-08-4 supplier information." Continuous innovation in synthesis and application will likely sustain its prominence in chemical research.